Cas no 2639455-97-1 (3-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: 3-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2639455-97-1
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD34576732
• CID: 5643921
• PubChem ID: 156631336
• Update Time: 2025-05-22

3-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-butoxycarbonylpyrrolidine-3-carboxylic acid
• 3-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid

• MDL： MFCD34576732
• Inchi： 1S/C10H17NO4/c1-9(2,3)15-8(14)10(7(12)13)4-5-11-6-10/h11H,4-6H2,1-3H3,(H,12,13)
• InChI Key： MWVZRCXMOPBXHG-UHFFFAOYSA-N
• SMILES： C(C1(CNCC1)C(=O)O)(=O)OC(C)(C)C

Additional information on 3-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid

Comprehensive Guide to 3-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2639455-97-1)

3-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2639455-97-1) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a Boc-protected pyrrolidine derivative, plays a critical role in peptide synthesis and drug development. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functional group, makes it highly versatile for constructing complex molecular architectures.

The growing demand for 3-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid is driven by its applications in medicinal chemistry and bioconjugation. Researchers frequently search for "Boc-pyrrolidine-3-carboxylic acid uses" or "CAS 2639455-97-1 suppliers" to source high-quality materials for their projects. The compound's stability under various reaction conditions and its compatibility with solid-phase peptide synthesis (SPPS) make it a preferred choice for developing novel therapeutics.

One of the key advantages of 3-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid is its role in peptide modification. The Boc group can be selectively removed under acidic conditions, allowing for further functionalization of the pyrrolidine ring. This property is particularly valuable in designing targeted drug delivery systems and biomolecular probes. Recent trends in AI-driven drug discovery have further highlighted the importance of such building blocks in accelerating research timelines.

From a synthetic perspective, 3-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid is often utilized as an intermediate in the preparation of heterocyclic compounds. Its compatibility with amide coupling reagents like HATU and DCC makes it indispensable for constructing peptidomimetics and small molecule inhibitors. Researchers exploring "pyrrolidine derivatives in drug design" or "Boc-protected amino acid synthesis" will find this compound highly relevant to their work.

The market for 3-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid is expanding due to increased interest in personalized medicine and biopharmaceuticals. Companies specializing in custom synthesis and contract research organizations (CROs) are among the primary consumers of this compound. Quality control parameters such as HPLC purity and chiral purity are critical considerations for buyers, as reflected in search queries like "CAS 2639455-97-1 purity specifications".

Environmental and regulatory factors also influence the use of 3-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid. The compound's biodegradability profile and compliance with REACH regulations make it suitable for sustainable chemistry initiatives. Researchers focusing on "green chemistry approaches" or "eco-friendly peptide synthesis" often incorporate this compound into their methodologies.

In conclusion, 3-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2639455-97-1) represents a valuable tool for modern chemical research. Its applications span from drug discovery to material science, with growing relevance in biotechnology and nanomedicine. As the scientific community continues to explore new frontiers in molecular design, this compound will undoubtedly remain a cornerstone of innovative research.